(2Z)-2-[(2-fluoro-4-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide

Specification

• CAS No.: 1327182-03-5
• Molecular Formula: C22H16FN3O2
• Molecular Weight: 373.387
• IUPAC Name: 2-(2-fluoro-4-methylphenyl)imino-N-pyridin-2-ylchromene-3-carboxamide
• Standard InChI: InChI=1S/C22H16FN3O2/c1-14-9-10-18(17(23)12-14)25-22-16(13-15-6-2-3-7-19(15)28-22)21(27)26-20-8-4-5-11-24-20/h2-13H,1H3,(H,24,26,27)
• Standard InChI Key: OJBIHUWBIAVXKF-LVWGJNHUSA-N
• SMILES: CC1=CC(=C(C=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=CC=N4)F

Introduction

Chemical Identity and Structural Properties

Molecular Characterization

The compound’s molecular formula is C₂₂H₁₆FN₃O₂, with a molar mass of 373.387 g/mol. Its IUPAC name, 2-(2-fluoro-4-methylphenyl)imino-N-pyridin-2-ylchromene-3-carboxamide, reflects the Z-configuration of the imino group and the substitution pattern on the chromene scaffold. Key identifiers include:

Property	Value
CAS Number	1327182-03-5
SMILES	CC1=CC(=C(C=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=CC=N4)F
InChIKey	OJBIHUWBIAVXKF-LVWGJNHUSA-N
PubChem CID	51367739

The planar chromene core facilitates π-π stacking interactions, while the fluorine atom and methyl group on the phenyl ring enhance hydrophobicity and metabolic stability. The pyridine-carboxamide terminus introduces hydrogen-bonding capabilities, critical for target engagement.

Spectral and Computational Data

Nuclear magnetic resonance (NMR) and infrared (IR) spectra of analogous chromenes reveal characteristic peaks:

• ¹H NMR: Aromatic protons resonate between δ 6.8–8.5 ppm, with the imino proton appearing as a singlet near δ 8.2 ppm.

• IR: Stretching vibrations for C=O (1660–1680 cm⁻¹) and C=N (1600–1620 cm⁻¹) confirm the carboxamide and imino functionalities.

Density functional theory (DFT) simulations predict a dihedral angle of 12.5° between the chromene and phenyl rings, optimizing steric compatibility with enzymatic active sites.

Synthesis and Structural Optimization

Synthetic Pathways

The synthesis typically involves a three-step protocol:

• Chromene Core Formation: Condensation of 2-hydroxybenzaldehyde derivatives with malononitrile under basic conditions yields 2-iminochromene intermediates.

• Imino Group Functionalization: Nucleophilic substitution with 2-fluoro-4-methylaniline introduces the aryl-imino moiety.

• Carboxamide Coupling: Reaction with 2-aminopyridine via carbodiimide-mediated coupling completes the structure.

Yield optimization (reported at 68–72%) requires anhydrous dimethylformamide (DMF) and controlled heating at 80°C.

Structural Analogues and SAR Insights

Structure-activity relationship (SAR) studies of related chromenes highlight critical pharmacophoric elements:

• Fluorine Substitution: Meta-fluorine on the phenyl ring enhances binding affinity to kinase targets (e.g., VEGFR-2) by 1.8-fold compared to non-fluorinated analogs.

• Pyridine Orientation: Ortho-substituted pyridine improves solubility and cellular permeability, reducing IC₅₀ values in cytotoxicity assays.

Derivative	VEGFR-2 IC₅₀ (µM)	BRAF IC₅₀ (µM)	DHFR IC₅₀ (µM)
Parent Chromene	0.224	1.695	2.217
Non-Fluorinated	0.412	2.891	3.104
Pyridine-Meta	0.298	2.113	2.654

Biological Activities and Mechanistic Insights

Antiviral Activity

Triazole-linked chromene analogs demonstrate 90% inhibition of SARS-CoV-2 replication at 10 µM by targeting the main protease (Mpro, PDB: 5R80). The pyridine ring chelates the catalytic cysteine (Cys145), while the imino group stabilizes the oxyanion hole.

Enzyme Inhibition

• Dihydrofolate Reductase (DHFR): Competitive inhibition (Kᵢ = 1.8 µM) disrupts nucleotide synthesis, synergizing with antifolate therapies.

• BRAF V600E Mutant: Allosteric inhibition (IC₅₀ = 1.695 µM) suppresses MAPK signaling in melanoma models.

Pharmacokinetic and Toxicity Profiling

Preliminary ADMET predictions using SwissADME indicate:

• Lipophilicity: LogP = 3.1, favoring blood-brain barrier penetration.

• Metabolic Stability: CYP3A4-mediated oxidation at the methylphenyl group (t₁/₂ = 2.7 h).

• hERG Inhibition Risk: Low (IC₅₀ > 30 µM), suggesting minimal cardiotoxicity.

In vitro toxicity against WI-38 lung fibroblasts (CC₅₀ = 48.2 µM) demonstrates a selectivity index of 6.1 for cancer cells.

Future Directions and Clinical Relevance

The compound’s multifunctional kinase inhibition profile positions it as a candidate for combination therapies. Priorities include:

• In Vivo Efficacy Studies: Xenograft models to validate tumor growth suppression.

• Formulation Development: Nanoencapsulation to enhance bioavailability.

• Target Deconvolution: Proteome-wide profiling to identify off-target effects.